4-(4-bromo-3,5-dimethoxyphenyl)-1-methyl-1H-imidazole

• Molecular Formula: C12H13BrN2O2
• Molecular Weight: 297.15 g/mol
• IUPAC Name: 4-(4-bromo-3,5-dimethoxyphenyl)-1-methylimidazole
• InChI: InChI=1S/C12H13BrN2O2/c1-15-6-9(14-7-15)8-4-10(16-2)12(13)11(5-8)17-3/h4-7H,1-3H3
• InChI Key: OYZQXVUFXGJCLP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)C2=CC(=C(C(=C2)OC)Br)OC

Description

4-(4-bromo-3,5-dimethoxyphenyl)-1-methyl-1H-imidazole is a useful research compound. Its molecular formula is C12H13BrN2O2 and its molecular weight is 297.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an oven-dried pressure tube was added 5-(4-bromo-3,5-dimethoxyphenyl)-4-tosyl-4,5-dihydrooxazole (0.4 g, 0.91 mmol), methylamine-THF solution (1.8 mL of a 2.0 M solution, 3.6 mmol), and xylenes (5 mL). The tube was sealed under argon then heated at 135° C. for 15 hours. After cooling to room temperature, the reaction mixture was transferred and concentrated in vacuo then partitioned between EtOAc and H2O. The layers were separated and the aqueous layer was extracted with EtOAc. The combined organics were washed with brine twice, dried over Na2SO4 and concentrated. Purification by chromatography (50-100% EtOAc-hexanes then 2-5% MeOH-EtOAc) provided 4-(4-bromo-3,5-dimethoxyphenyl)-1-methyl-1H-imidazole as a light yellow solid (0.056 g, 21% yield).